Cas no 14262-63-6 (1-O-Methyl-alpha-D-xylopyranose 4-tosylate)

• Product Name: 1-O-Methyl-alpha-D-xylopyranose 4-tosylate
• CAS No: 14262-63-6
• MF: C₁₃H₁₈O₇S
• MW: 318.342823505402
• CID: 5735639
• PubChem ID: 11809294
• Update Time: 2023-11-06

1-O-Methyl-alpha-D-xylopyranose 4-tosylate Chemical and Physical Properties

Names and Identifiers

• 14262-63-6
• alpha-D-Xylopyranoside, methyl, 4-(4-methylbenzenesulfonate)
• DTXSID801200085
• 1-O-Methyl-alpha-D-xylopyranose 4-tosylate

• Inchi： 1S/C13H18O7S/c1-8-3-5-9(6-4-8)21(16,17)20-10-7-19-13(18-2)12(15)11(10)14/h3-6,10-15H,7H2,1-2H3/t10-,11+,12-,13+/m1/s1
• InChI Key： HFEPOKFXXORMAK-XQHKEYJVSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@@H]1CO[C@@H]([C@@H]([C@H]1O)O)OC

Computed Properties

• Exact Mass: 318.07732408g/mol
• Monoisotopic Mass: 318.07732408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 111Ų